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Compound of Interest

Compound Name: Diisopropyl xanthogen disulfide

Cat. No.: B1670633 Get Quote

CAS Number: 105-65-7 Molecular Formula: C₈H₁₄O₂S₄ Synonyms: Diproxide,

Diisopropylxanthogen disulfide, Bis(isopropylxanthogen) disulfide

This technical guide provides a comprehensive overview of diisopropyl xanthogen disulfide
(CAS 105-65-7), with a focus on its properties and potential applications relevant to

researchers, scientists, and drug development professionals.

Physicochemical Properties
Diisopropyl xanthogen disulfide is an organosulfur compound that presents as a light yellow

to greenish crystalline solid at room temperature.[1][2] It is characterized by a strong odor and

is insoluble in water but soluble in several organic solvents such as ethanol, acetone, and

benzene.[1][2][3]

Table 1: Physicochemical Data for Diisopropyl Xanthogen Disulfide
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Property Value Source(s)

Molecular Weight 270.46 g/mol [1][4]

Melting Point 54-56 °C [1][2]

Boiling Point 316.5 ± 25.0 °C (Predicted) [1][2]

Density 1.275 ± 0.06 g/cm³ (Predicted) [1][2]

Water Solubility 6.7 µg/L at 20°C [1]

LogP 5.72 at 40°C [1]

Vapor Pressure 0 Pa at 20°C [1][2]

Safety and Handling
Diisopropyl xanthogen disulfide is classified as harmful if swallowed and causes skin

irritation.[5] It may also cause an allergic skin reaction.[5] Appropriate personal protective

equipment, including gloves and eye protection, should be worn when handling this compound.

Table 2: GHS Hazard Information

Hazard Statement Code Pictogram

Harmful if swallowed H302 GHS07

Causes skin irritation H315 GHS07

May cause an allergic skin

reaction
H317 GHS07

Applications in Research and Development
While diisopropyl xanthogen disulfide is widely used in the rubber industry as a

vulcanization accelerator and in mining for froth flotation, its potential applications in the

biomedical field are emerging.[3][6][7][8]

Antiviral Activity
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Notably, diisopropyl xanthogen disulfide has been identified as an inhibitor of the Junin virus

(JUNV), the etiological agent of Argentine hemorrhagic fever.[1][2] This suggests a potential

avenue for the development of novel antiviral therapeutics. However, detailed mechanistic

studies and experimental protocols regarding its anti-JUNV activity are not extensively

available in the public domain.

Synthesis of Bioinorganic Complexes
The compound can be utilized in the synthesis of proligands for creating metal complexes that

are related to the molybdenum cofactor.[9][10] These types of complexes are of interest in

bioinorganic chemistry for studying enzyme active sites and developing catalysts.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the biological applications of diisopropyl
xanthogen disulfide are not readily available in the searched literature. However, a general

workflow for investigating its potential as a viral inhibitor can be proposed.

General Workflow for Antiviral Screening
The following diagram outlines a logical experimental workflow for assessing the antiviral

properties of a compound like diisopropyl xanthogen disulfide against a target virus, such as

the Junin virus. This represents a standard approach in virology research.
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In Vitro Studies

In Vivo Studies (if promising in vitro)
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A generalized workflow for screening antiviral compounds.
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Potential Signaling Pathways
Information regarding specific signaling pathways modulated by diisopropyl xanthogen
disulfide is not available in the reviewed literature. For its role as a Junin virus inhibitor, it could

potentially interfere with viral entry, replication, or egress. Elucidating the precise mechanism

would require dedicated research, as outlined in the workflow above.

Synthesis and Preparation
Diisopropyl xanthogen disulfide can be prepared through the reaction of isopropanol, a solid

base, carbon disulfide, and an oxidizing agent like chlorine.[11] The process involves the

formation of an isopropyl xanthate salt, which is then oxidized to the disulfide.[11]

Isopropanol

Sodium Isopropyl Xanthate
(Intermediate)Carbon Disulfide

Solid Base Oxidizing Agent
(e.g., Chlorine)

Diisopropyl Xanthogen Disulfide

Oxidation
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A simplified schematic of the synthesis of diisopropyl xanthogen disulfide.

Conclusion
Diisopropyl xanthogen disulfide is a well-characterized organosulfur compound with

established industrial uses. For researchers in the life sciences, its documented activity as a

Junin virus inhibitor presents a compelling starting point for further investigation into its

therapeutic potential. While detailed biological studies are currently limited, this guide provides

a foundational understanding of its properties and a framework for future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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